Cas no 956003-76-2 (5-Bromoisoquinoline-1-carbonitrile)

5-Bromoisoquinoline-1-carbonitrile is a heterocyclic organic compound featuring a bromine substituent at the 5-position and a nitrile group at the 1-position of the isoquinoline scaffold. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex nitrogen-containing frameworks. The bromine moiety offers reactivity for cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig), while the nitrile group provides versatility for further functionalization. Its high purity and stability under standard conditions ensure reliable performance in diverse synthetic applications. The compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its balanced reactivity and compatibility with multistep transformations.
5-Bromoisoquinoline-1-carbonitrile structure
956003-76-2 structure
Product Name:5-Bromoisoquinoline-1-carbonitrile
CAS No:956003-76-2
MF:C10H5BrN2
MW:233.064100980759
MDL:MFCD17215757
CID:844666
PubChem ID:69219210
Update Time:2025-06-06

5-Bromoisoquinoline-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Bromoisoquinoline-1-carbonitrile
    • 5-Bromo-isoquinoline-1-carbonitrile
    • 5-Bromo-1-isoquinolinecarbonitrile (ACI)
    • 5-Bromo-1-cyanoisoquinoline
    • MFCD17215757
    • AKOS016009820
    • D72021
    • OBSFYBWGRFGYGY-UHFFFAOYSA-N
    • CS-16559
    • DB-080307
    • EN300-320482
    • CS-0100538
    • 956003-76-2
    • DTXSID30740023
    • SCHEMBL4856952
    • MDL： MFCD17215757
    • Inchi： 1S/C10H5BrN2/c11-9-3-1-2-8-7(9)4-5-13-10(8)6-12/h1-5H
    • InChI Key： OBSFYBWGRFGYGY-UHFFFAOYSA-N
    • SMILES： N#CC1C2C(=C(C=CC=2)Br)C=CN=1

Computed Properties

  • Exact Mass: 231.96361g/mol
  • Monoisotopic Mass: 231.96361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 36.7Ų

Experimental Properties

  • Density: 1.66

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5-Bromoisoquinoline-1-carbonitrile Production Method

Production Method 1

7677-24-9 7677-24-9
223671-17-8 223671-17-8
956003-76-2 956003-76-2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Acetonitrile ;  overnight, reflux; 16 h, reflux
Reference
Preparation of dibenzo[b,e][1,4]diazepin-11-ones as kinase inhibitors for treatment of cancer
, United States, , ,

Production Method 2

2942-58-7 2942-58-7
223671-17-8 223671-17-8
956003-76-2 956003-76-2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Acetonitrile ;  1.5 h, 150 °C
Reference
Pyridinyl-heterocycles as isocitrate dehydrogenase 1 inhibitors and their preparation, therapeutically active compositions and their methods of use
, World Intellectual Property Organization, , ,

5-Bromoisoquinoline-1-carbonitrile Raw materials

5-Bromoisoquinoline-1-carbonitrile Preparation Products

5-Bromoisoquinoline-1-carbonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:956003-76-2)5-Bromoisoquinoline-1-carbonitrile
Order Number:A1232303
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:36
Price ($):231
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:956003-76-2)5-Bromoisoquinoline-1-carbonitrile
A1232303
Purity:99%
Quantity:1g
Price ($):231
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